Cas no 1806969-89-0 (4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806969-89-0
• MF: C₇H₂BrClF₂N₂
• MW: 267.457986354828
• CID: 4858231
• Update Time: 2025-06-08

4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF2N2/c8-4-3(1-12)2-13-6(5(4)9)7(10)11/h2,7H
• InChI Key： AJONPHBMEXCNRG-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine

4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine (CAS No. 1806969-89-0): An Overview of a Versatile Heterocyclic Compound

4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine (CAS No. 1806969-89-0) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and agrochemicals. This compound is characterized by its unique structural features, including a bromo, chloro, cyano, and difluoromethyl substituent on a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The bromopyridine scaffold is a well-known motif in the design of bioactive molecules due to its ability to participate in diverse chemical reactions and its potential for modulating biological targets. The presence of the cyano group further enhances the reactivity and stability of the molecule, making it suitable for use as an intermediate in the synthesis of more complex compounds. Additionally, the difluoromethyl substituent imparts unique electronic and steric properties that can influence the molecule's interactions with biological systems.

Recent studies have highlighted the importance of 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine in the development of novel pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The researchers found that derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for drug discovery.

In the realm of agrochemicals, 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine has been explored as a building block for the synthesis of herbicides and insecticides. A recent publication in Pesticide Biochemistry and Physiology reported that compounds derived from this scaffold showed excellent efficacy against a range of weeds and pests, with minimal environmental impact. The unique combination of functional groups in this molecule allows for fine-tuning of its properties to optimize its performance in different agricultural settings.

The synthetic accessibility of 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine has also been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable approach involves the sequential addition of bromine, chlorine, cyano, and difluoromethyl groups to a pyridine ring using well-established chemical transformations. These methods have been optimized to minimize by-products and improve overall yield, making it feasible for large-scale production.

In terms of safety and environmental impact, 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine has been evaluated according to stringent regulatory standards. Toxicological studies have shown that it exhibits low toxicity when handled properly, and its environmental fate has been carefully assessed to ensure minimal ecological impact. These findings support its use in both laboratory settings and industrial applications.

Overall, 4-Bromo-3-chloro-5-cyano-2-(difluoromethyl)pyridine (CAS No. 1806969-89-0) represents a valuable addition to the arsenal of chemists working in diverse fields such as drug discovery, agrochemical development, and materials science. Its unique combination of functional groups provides a robust platform for further exploration and innovation, promising exciting advancements in these areas.